Cas no 73733-72-9 (1-Benzyl-4-isothiocyanatopiperidine)

1-Benzyl-4-isothiocyanatopiperidine is a synthetic organic compound featuring a piperidine core functionalized with a benzyl group at the 1-position and an isothiocyanate group at the 4-position. This structure confers reactivity typical of isothiocyanates, making it a valuable intermediate in organic synthesis, particularly for the preparation of thiourea derivatives and other nitrogen-containing heterocycles. The benzyl group enhances solubility in organic solvents, facilitating its use in various coupling reactions. Its well-defined reactivity profile and stability under standard conditions make it suitable for applications in medicinal chemistry and materials science. The compound is typically handled under inert conditions to preserve its functional group integrity.

1-Benzyl-4-isothiocyanatopiperidine structure

73733-72-9 structure

Product Name:1-Benzyl-4-isothiocyanatopiperidine

CAS No:73733-72-9

MF:C₁₃H₁₆N₂S

MW:232.344541549683

CID:1762910

PubChem ID:11806546

Update Time:2025-06-06

1-Benzyl-4-isothiocyanatopiperidine Chemical and Physical Properties

Names and Identifiers

- Piperidine, 4-isothiocyanato-1-(phenylmethyl)-
- 1-benzyl-4-isothiocyanatopiperidine
- DTXSID20473171
- 73733-72-9
- SCHEMBL4987941
- 4-isothiocyanato-1-(phenylmethyl)piperidine
- EN300-54302
- G58175
- JFOUWVXAAZNJDB-UHFFFAOYSA-N
- AKOS000212450
- 1-Benzyl-4-isothiocyanatopiperidine
- Inchi： 1S/C13H16N2S/c16-11-14-13-6-8-15(9-7-13)10-12-4-2-1-3-5-12/h1-5,13H,6-10H2
- InChI Key： JFOUWVXAAZNJDB-UHFFFAOYSA-N
- SMILES： S=C=NC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 232.10341969g/mol
Monoisotopic Mass: 232.10341969g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 47.7Å²

1-Benzyl-4-isothiocyanatopiperidine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Benzyl-4-isothiocyanatopiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B537500-10mg	1-Benzyl-4-isothiocyanatopiperidine	73733-72-9		10mg	$ 50.00	2022-06-07
TRC	B537500-50mg	1-Benzyl-4-isothiocyanatopiperidine	73733-72-9		50mg	$ 160.00	2022-06-07
TRC	B537500-100mg	1-Benzyl-4-isothiocyanatopiperidine	73733-72-9		100mg	$ 250.00	2022-06-07
Enamine	EN300-54302-0.05g	1-benzyl-4-isothiocyanatopiperidine	73733-72-9	95%	0.05g	$135.0	2023-02-10
Enamine	EN300-54302-0.1g	1-benzyl-4-isothiocyanatopiperidine	73733-72-9	95%	0.1g	$202.0	2023-02-10
Enamine	EN300-54302-0.25g	1-benzyl-4-isothiocyanatopiperidine	73733-72-9	95%	0.25g	$288.0	2023-02-10
Enamine	EN300-54302-0.5g	1-benzyl-4-isothiocyanatopiperidine	73733-72-9	95%	0.5g	$480.0	2023-02-10
Enamine	EN300-54302-1.0g	1-benzyl-4-isothiocyanatopiperidine	73733-72-9	95%	1.0g	$614.0	2023-02-10
Enamine	EN300-54302-2.5g	1-benzyl-4-isothiocyanatopiperidine	73733-72-9	95%	2.5g	$1202.0	2023-02-10
Enamine	EN300-54302-5.0g	1-benzyl-4-isothiocyanatopiperidine	73733-72-9	95%	5.0g	$1779.0	2023-02-10